(3-Cyclopropyl-5-isopropylphenyl)boronic acid

• Molecular Formula: C12H17BO2
• Molecular Weight: 204.08 g/mol
• IUPAC Name: (3-cyclopropyl-5-propan-2-ylphenyl)boronic acid
• InChI: InChI=1S/C12H17BO2/c1-8(2)10-5-11(9-3-4-9)7-12(6-10)13(14)15/h5-9,14-15H,3-4H2,1-2H3
• InChI Key: OHXBJHPJNVHCTC-UHFFFAOYSA-N
• Canonical SMILES: B(C1=CC(=CC(=C1)C(C)C)C2CC2)(O)O

Description

(3-Cyclopropyl-5-isopropylphenyl)boronic acid is an organoboron compound that features a boronic acid functional group attached to a phenyl ring substituted with cyclopropyl and isopropyl groups. Boronic acids are known for their versatility in organic synthesis, particularly in Suzuki-Miyaura cross-coupling reactions, which are widely used in the formation of carbon-carbon bonds .

Preparation Methods

Synthetic Routes and Reaction Conditions: The primary method for synthesizing boronic acids involves the electrophilic trapping of an organometallic reagent with a boric ester, such as triisopropyl borate or trimethyl borate . The reaction is typically performed at low temperatures to prevent over-alkylation, which could lead to the formation of borinic esters instead of boronic acids .

Industrial Production Methods: Industrial production of boronic acids often employs hydroboration, where a B-H bond is added across an alkene or alkyne to yield the corresponding alkyl or alkenylborane . This method is rapid and allows for the large-scale production of boronic acids.

Chemical Reactions Analysis

Types of Reactions: (3-Cyclopropyl-5-isopropylphenyl)boronic acid undergoes several types of chemical reactions, including:

Suzuki-Miyaura Coupling: This reaction involves the coupling of the boronic acid with an aryl or vinyl halide in the presence of a palladium catalyst to form a carbon-carbon bond.

Oxidation: Boronic acids can be oxidized to form phenols.

Reduction: Reduction of boronic acids can yield the corresponding hydrocarbons.

Common Reagents and Conditions:

Palladium Catalysts: Used in Suzuki-Miyaura coupling reactions.

Oxidizing Agents: Such as hydrogen peroxide for oxidation reactions.

Reducing Agents: Such as sodium borohydride for reduction reactions.

Major Products:

Aryl or Vinyl Compounds: Formed from Suzuki-Miyaura coupling.

Phenols: Formed from oxidation reactions.

Hydrocarbons: Formed from reduction reactions.

Scientific Research Applications

(3-Cyclopropyl-5-isopropylphenyl)boronic acid has several applications in scientific research:

Chemistry: Used as a reagent in Suzuki-Miyaura coupling reactions to form complex organic molecules.

Biology: Boronic acids are known to inhibit serine proteases and kinase enzymes, which are involved in the growth and progression of tumor cells.

Medicine: Boronic acids are used in the development of drugs, such as proteasome inhibitors for cancer therapy.

Industry: Employed in the synthesis of fine chemicals and pharmaceuticals due to their versatility and reactivity.

Mechanism of Action

The mechanism of action of (3-Cyclopropyl-5-isopropylphenyl)boronic acid involves its ability to act as a Lewis acid, accepting electron pairs from nucleophiles. In Suzuki-Miyaura coupling, the boronic acid undergoes transmetalation with a palladium catalyst, followed by reductive elimination to form the desired carbon-carbon bond . In biological systems, boronic acids can form reversible covalent bonds with the active sites of enzymes, inhibiting their activity .

Comparison with Similar Compounds

Phenylboronic Acid: Lacks the cyclopropyl and isopropyl substituents.

Cyclopropylboronic Acid: Lacks the isopropyl substituent.

Isopropylboronic Acid: Lacks the cyclopropyl substituent.

Uniqueness: (3-Cyclopropyl-5-isopropylphenyl)boronic acid is unique due to the presence of both cyclopropyl and isopropyl groups on the phenyl ring, which can influence its reactivity and selectivity in chemical reactions. This compound’s structure allows for specific interactions in both chemical and biological systems, making it a valuable reagent in various applications .